Epiblastin A

• CAS No.: 16470-02-3
• Product Name: Epiblastin A
• Molecular Formula: C12H10ClN7
• Molecular Weight: 287.71
• IUPAC Name: 6-(3-chlorophenyl)pteridine-2,4,7-triamine
• Standard InChI: InChI=1S/C12H10ClN7/c13-6-3-1-2-5(4-6)7-9(14)18-11-8(17-7)10(15)19-12(16)20-11/h1-4H,(H6,14,15,16,18,19,20)
• Standard InChIKey: ZWNKKZSRANLVEW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)C2=NC3=C(N=C(N=C3N=C2N)N)N
• Appearance: Solid powder
• Description: Epiblastin A is a Casein Kinase 1 (CK1) inhibitor. Epiblastin A engages CK1 isoenzymes in cell lysate and induces efficient conversion of epiblast stem cells (EpiSCs) into embryonic stem cells (cESCs).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Epiblastin A; AUE
• Reference: 1: Ursu A, Illich DJ, Takemoto Y, Porfetye AT, Zhang M, Brockmeyer A, Janning P, Watanabe N, Osada H, Vetter IR, Ziegler S, Schöler HR, Waldmann H. Epiblastin A Induces Reprogramming of Epiblast Stem Cells Into Embryonic Stem Cells by Inhibition of Casein Kinase 1. Cell Chem Biol. 2016 Apr 21;23(4):494-507. doi: 10.1016/j.chembiol.2016.02.015. Epub 2016 Mar 31. PubMed PMID: 27049670.
• PubChem Compound: 118987042
• Last Modified: Nov 11 2021